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Compound of Interest

Compound Name: 4-Phenyl-2,4'-bipyridine

Cat. No.: B14116371

Get Quote

Executive Summary
4-Phenyl-2,4'-bipyridine (CAS 1426022-25-4) is a specialized heterocyclic scaffold

characterized by a non-symmetrical biaryl core.[1][2][3][4][5][6][7][8] Unlike the ubiquitous 2,2'-

bipyridine chelators, the 2,4'-isomer provides a distinct geometry that prevents classical N,N-

bidentate coordination, making it a critical building block for cyclometallated iridium/platinum

complexes in optoelectronics (OLEDs) and supramolecular assemblies in medicinal chemistry.

In drug discovery, this molecule serves as a privileged pharmacophore, offering a rigid

biphenyl-like spacer with tunable hydrogen-bond acceptor sites. Its structural rigidity and

electronic properties make it a valuable intermediate for synthesizing kinase inhibitors and

DNA-intercalating metallodrugs.

Chemical Identity & Physical Properties
This section consolidates the physicochemical data required for analytical characterization and

formulation development.
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Parameter Data

CAS Number 1426022-25-4

Chemical Name 4-Phenyl-2,4'-bipyridine

Synonyms
4-Phenyl-2,4'-bipyridyl; 2-(Pyridin-4-yl)-4-

phenylpyridine

Molecular Formula C₁₆H₁₂N₂

Molecular Weight 232.28 g/mol

SMILES
C1(C2=CC(C3=CC=NC=C3)=NC=C2)=CC=CC

=C1

InChI Key
Predicted based on structure: Varies by

protonation state; typically neutral.[3]

Physical Data Table
Property Value / Description Experimental Note

Appearance
White to off-white crystalline

powder

Hygroscopic; store under inert

gas.

Melting Point 128 – 132 °C (Predicted)
Sharp endotherm indicates

high purity.

Solubility (25°C)
DMSO (>20 mg/mL), DCM,

Methanol

Poorly soluble in water;

requires acidification for

aqueous uptake.

LogP (Predicted) 3.4 ± 0.4
Lipophilic; readily crosses cell

membranes.

pKa (Predicted) ~4.5 (Pyridine N)
Basic nitrogen allows salt

formation (HCl, mesylate).
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Signal Word:WARNING GHS Classification: Skin Irrit. 2 (H315), Eye Irrit. 2A (H319), STOT SE

3 (H335).

Hazard Identification
H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Handling Protocols
Engineering Controls: Use only in a chemical fume hood. Avoid dust generation.

PPE: Nitrile gloves (0.11 mm min. thickness), safety goggles, and lab coat.

Storage: Store at 2–8°C under argon or nitrogen. The pyridine ring is susceptible to N-

oxidation over prolonged exposure to air/light.

Synthesis & Manufacturing Strategy
For research-grade production (gram-scale), the Suzuki-Miyaura Cross-Coupling is the

preferred route due to its modularity and high yield.

Retrosynthetic Analysis
The 2,4'-bipyridine core is constructed by coupling a 2-halopyridine with a 4-pyridylboronic

acid. The phenyl group at position 4 is typically pre-installed or added via a sequential coupling.

Pathway:

Precursor A: 2-Chloro-4-phenylpyridine

Precursor B: 4-Pyridylboronic acid

Catalyst: Pd(PPh₃)₄ or Pd(dppf)Cl₂

Experimental Protocol (Step-by-Step)
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Objective: Synthesis of 4-Phenyl-2,4'-bipyridine via Suzuki Coupling.

Reaction Setup:

In a 250 mL round-bottom flask, charge 2-Chloro-4-phenylpyridine (1.0 eq) and 4-

Pyridylboronic acid (1.2 eq).

Add solvent system: DME/Water (3:1 v/v) or Toluene/Ethanol/Water. Rationale: Mixed

solvents ensure solubility of both the organic halide and the inorganic base.

Add Base: Na₂CO₃ (2.0 eq).

Degassing (Critical Step):

Sparge the solution with Argon for 15 minutes. Rationale: Oxygen poisons the

Palladium(0) catalyst, leading to homocoupling side products.

Add Catalyst: Pd(PPh₃)₄ (5 mol%).

Reflux:

Heat to 90°C under Argon for 12–16 hours. Monitor by TLC (Mobile Phase: Hexane/EtOAc

1:1).

Work-up:

Cool to room temperature.[2] Dilute with EtOAc and wash with water and brine.

Dry organic layer over MgSO₄, filter, and concentrate in vacuo.

Purification:

Purify via Silica Gel Chromatography (Gradient: 0-50% EtOAc in Hexanes).

Note: The product may streak on silica due to the basic pyridines; adding 1% Et₃N to the

eluent improves separation.

Synthesis Workflow Diagram
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Caption: Optimized Suzuki-Miyaura coupling workflow for CAS 1426022-25-4 synthesis.

Biological Context & Mechanism of Action
While CAS 1426022-25-4 is often a chemical intermediate, its structural class (phenyl-

bipyridines) exhibits significant biological potential.

Pharmacophore Utility
Kinase Inhibition: The bipyridine motif mimics the adenine ring of ATP, allowing it to bind to

the hinge region of kinase enzymes. The phenyl group at the 4-position provides

hydrophobic interactions within the specificity pocket (gatekeeper region).

Metallodrugs: This ligand forms stable cyclometallated complexes with Iridium (Ir) and

Ruthenium (Ru). These complexes are investigated as:

Photodynamic Therapy (PDT) Agents: Generating singlet oxygen upon irradiation to kill

cancer cells.

DNA Intercalators: The planar structure allows insertion between DNA base pairs,

disrupting replication.

Mechanism Diagram: Ligand-Receptor Interaction
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Caption: Mechanism of action for bipyridine-based metallodrugs in therapeutic applications.
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sparse.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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